Cas no 82110-70-1 (2,4-Methano-1H-dicycloprop[a,f]indene,decahydro-, (1aa,1bb,2b,2aa,3aa,4b,4ab,5aa)-)

• Product Name: 2,4-Methano-1H-dicycloprop[a,f]indene,decahydro-, (1aa,1bb,2b,2aa,3aa,4b,4ab,5aa)-
• CAS No: 82110-70-1
• MF: C₁₂H₁₆
• MW: 160.255443572998
• CID: 723241
• PubChem ID: 144977
• Update Time: 2025-04-19

2,4-Methano-1H-dicycloprop[a,f]indene,decahydro-, (1aa,1bb,2b,2aa,3aa,4b,4ab,5aa)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Methano-1H-dicycloprop[a,f]indene,decahydro-, (1aa,1bb,2b,2aa,3aa,4b,4ab,5aa)-
• 2,4-Methano-1H-dicycloprop[a,f]indene,decahydro-,(1a-alpha-,1b-bta-,2-bta-,2a-alpha-,3a-alpha-,4-bta-,4a-bta-,5a-alpha-)-(9CI)
• Pentacyclo(6.3.1.0(2,7).0(3,5).0(9,11))dodecane
• 82110-70-1
• decahydro-1H-2,4-methanodicyclopropa[a,f]indene
• Pentacyclo[6.3.1.0(2,7).0(3,5).0(9,11)]dodecane
• DTXSID301002476

• Inchi： 1S/C12H16/c1-5-2-10-9-4-11(8-3-7(8)9)12(10)6(1)5/h5-12H,1-4H2
• InChI Key： CUEVXBHHOPVSBW-UHFFFAOYSA-N
• SMILES： C12C3CC3CC1C1CC2C2CC21

Computed Properties

• Exact Mass: 160.125200510g/mol
• Monoisotopic Mass: 160.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 0Ų